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Compound of Interest

Compound Name: Guanazole

Cat. No.: B075391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

Guanazole (also known as 3,5-Diamino-1,2,4-triazole) in a laboratory setting. Guanazole is a

versatile compound with applications including as a DNA synthesis inhibitor and a component

in flame-retardant materials.[1][2] Adherence to strict safety protocols is paramount to mitigate

potential risks associated with its use.

Hazard Identification and Classification
Guanazole is classified as a hazardous substance. It is harmful if swallowed or inhaled and

causes skin and serious eye irritation.[3] As a member of the triazole class of compounds, it

should be treated with caution due to the potential for explosive decomposition under certain

conditions, although the amine-substituted derivatives like Guanazole tend to be less sensitive.

[4] Dust from Guanazole can also be explosive when suspended in air at specific

concentrations.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Guanazole is presented in Table 1.

This information is critical for understanding its behavior and for making informed decisions

regarding storage and handling.
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Property Value Reference

Molecular Formula C₂H₅N₅ [1][5]

Molecular Weight 99.09 - 99.12 g/mol [4][5]

Appearance
Colorless crystals or slightly

yellow/beige powder
[4][5][6]

Melting Point 202-208 °C (decomposes) [5][6]

Boiling Point 473.7 ± 28.0 °C (Predicted) [5]

Flash Point 271.6 °C [5]

Water Solubility Soluble [4][5]

Density 1.686 ± 0.06 g/cm³ (Predicted) [5]

Vapor Pressure 3.85E-09 mmHg at 25°C [5]

Stability
Air sensitive. Reacts with acids

and oxidizing agents.
[5]

Toxicological Data
Guanazole poses several health risks. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. The toxicological properties have not been fully investigated,

but available data indicates it can cause irritation to the eyes, skin, and respiratory tract.[7]

Ingestion may lead to irritation of the digestive tract.[7]
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Endpoint Result Species Reference

Acute Oral Toxicity

(LD50)
773.6 mg/kg Rat (female) [3]

Skin

Corrosion/Irritation
Causes skin irritation Rabbit [3]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
Rabbit [3]

Carcinogenicity

Not identified as a

carcinogen by IARC,

NTP, or OSHA

[3][8]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure a safe

laboratory environment.

Handling
Ventilation: Use with adequate ventilation.[7] For operations that may generate dust, use

only outdoors or in a well-ventilated area.[6]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[6] Do not

eat, drink, or smoke when using this product.[3] Contaminated work clothing should not be

allowed out of the workplace.[9]

Dust Control: Minimize dust generation and accumulation.[7] Avoid breathing dust.[3]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[7]

Container Handling: Keep containers tightly closed when not in use.[7]

Storage
General Storage: Store in a cool, dry, well-ventilated area away from incompatible

substances.[7] Keep containers tightly closed.[6] Some sources recommend refrigeration.[6]
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[10]

Incompatible Materials: Store away from oxidizing agents and acids.[5][6]

Atmosphere: Store under an inert atmosphere in a dark place.[5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Guanazole.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[6] A face shield may also be necessary.[11]

Skin Protection: Wear suitable protective clothing and gloves to prevent skin exposure.[5][6]

Respiratory Protection: For tasks that may generate dust, a NIOSH-approved respirator with

a particle filter is recommended.[6] In situations with a high potential for exposure, a self-

contained breathing apparatus (SCBA) may be required.[12][13]

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and

easy to do.[6] Seek immediate medical attention.[6]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[7] Wash clothing before reuse.[7] Get medical

aid if irritation develops or persists.[7]

Inhalation: Remove the individual from exposure to fresh air immediately.[7] If not breathing,

give artificial respiration. If breathing is difficult, give oxygen.[7] Seek medical attention.[7]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water.[7] Never give anything by mouth to an

unconscious person.[7] Call a poison control center or doctor immediately.[6]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water fog, or foam.[9]

Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[9]

Specific Hazards: During a fire, hazardous gases such as carbon oxides and nitrogen oxides

may be formed.[8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective clothing.[9]

Accidental Release Measures
Personal Precautions: Keep unnecessary personnel away.[9] Wear appropriate protective

equipment and clothing during clean-up.[9] Avoid breathing dust and contact with skin and

eyes.[14]

Environmental Precautions: Prevent the material from entering drains, water courses, or soil.

[9]

Containment and Clean-up: For small spills, dampen the solid material with water and

transfer it to a suitable container.[4] Use absorbent paper dampened with water to pick up

any remaining material.[4] For larger spills, sweep or vacuum up the material and shovel it

into suitable containers for disposal.[6][14] Ensure the area is well-ventilated.[14]

Experimental Protocols
Detailed experimental protocols for assessing the safety of chemicals like Guanazole are

typically based on standardized guidelines from organizations such as the Organisation for

Economic Co-operation and Development (OECD), the Environmental Protection Agency

(EPA), or the American Society for Testing and Materials (ASTM). Below are representative

methodologies for key toxicological endpoints.

Acute Oral Toxicity (Representative Protocol based on
OECD Guideline 423)

Objective: To determine the acute oral toxicity of Guanazole.
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Test Animals: Typically, female rats are used.

Procedure:

A single dose of Guanazole is administered by gavage to a group of animals.

The starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body

weight).

The animals are observed for signs of toxicity and mortality for up to 14 days.

If no mortality is observed, the next higher dose is used in another group of animals.

The test is stopped when mortality is observed or the highest dose level has been tested

without mortality.

Data Analysis: The LD50 (the dose that is lethal to 50% of the test animals) is estimated

based on the observed mortality.

Skin Irritation (Representative Protocol based on OECD
Guideline 404)

Objective: To assess the potential of Guanazole to cause skin irritation.

Test Animals: Albino rabbits are typically used.

Procedure:

A small amount of Guanazole (0.5 g) is applied to a small patch of shaved skin on the

back of the rabbit.

The treated area is covered with a gauze patch.

The patch is removed after a 4-hour exposure period.

The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.
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Data Analysis: The severity of the skin reactions is scored, and the substance is classified as

an irritant or non-irritant based on the mean scores.

Logical Workflow for Guanazole Handling
The following diagram illustrates the logical workflow for the safe handling of Guanazole in a

laboratory setting, from initial assessment to emergency response.
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Caption: Logical workflow for safe Guanazole handling.

This guide is intended to provide comprehensive safety information for the laboratory use of

Guanazole. It is not a substitute for a thorough review of the Safety Data Sheet (SDS) and

proper laboratory safety training. Always consult the most up-to-date SDS for the specific

product you are using and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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